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Abstract
The P2X4 receptor (P2X4R), an ATP-gated cation channel, has emerged as a critical player in

the function of microglia and macrophages, the resident immune cells of the central nervous

system and peripheral tissues, respectively. Its involvement in neuropathic pain,

neuroinflammation, and host defense has made it a promising therapeutic target. This technical

guide provides a comprehensive overview of P2X4R signaling in these key immune cells,

detailing its activation, downstream signaling cascades, and physiological consequences. This

document summarizes key quantitative data on P2X4R pharmacology and biophysical

properties, outlines detailed experimental protocols for its study, and visualizes its complex

signaling pathways.

Introduction
Extracellular adenosine 5'-triphosphate (ATP) is now well-established as a crucial signaling

molecule, acting as a "danger signal" when released from stressed or damaged cells.[1]

Microglia and macrophages express a suite of purinergic receptors that detect extracellular

ATP, with the P2X4 receptor playing a particularly prominent role.[2] Structurally, the P2X4R is

a trimeric ligand-gated ion channel.[3][4] Each subunit possesses two transmembrane

domains, a large extracellular loop containing the ATP-binding site, and intracellular N- and C-

termini.[3][5] The binding of ATP triggers a conformational change, opening a channel

permeable to cations, most notably Na+ and Ca2+.[6][7]
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In microglia and macrophages, P2X4R is uniquely localized not only on the plasma membrane

but also within intracellular compartments, particularly lysosomes.[2][8] This subcellular

distribution is crucial for its regulation and function, with trafficking to the cell surface being a

key step in enhancing cellular responses.[9] Upregulation of P2X4R expression is a hallmark of

microglial activation in various pathological states, including peripheral nerve injury and

neuroinflammatory conditions.[10][11] This guide will delve into the core aspects of P2X4R

signaling, providing the necessary technical details for researchers in the field.

P2X4 Receptor Signaling Pathways
Activation of P2X4R in microglia and macrophages initiates a cascade of downstream signaling

events, leading to diverse cellular responses. The influx of Ca2+ through the channel is a

primary trigger for many of these pathways.

P2X4R-Mediated BDNF Release in Microglia
A critical function of P2X4R in microglia, particularly in the context of neuropathic pain, is the

release of Brain-Derived Neurotrophic Factor (BDNF).[1][6][12] This process is biphasic,

involving an initial rapid release of pre-existing BDNF followed by a delayed phase of de novo

synthesis and release.[1][6][12] The signaling pathway is dependent on both calcium influx and

the activation of p38 Mitogen-Activated Protein Kinase (MAPK).[1][6]
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P2X4R-mediated BDNF release pathway in microglia.

P2X4R and Inflammasome Activation in Macrophages
In macrophages, P2X4R signaling has been linked to the activation of the NLRP3

inflammasome, a multiprotein complex responsible for the maturation and secretion of pro-

inflammatory cytokines such as Interleukin-1β (IL-1β) and IL-18. This pathway is particularly

relevant in the context of inflammatory diseases.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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